1-(4-Fluorophenyl)-2,2-difluoroethan-1-amine hcl
Description
1-(4-Fluorophenyl)-2,2-difluoroethan-1-amine hydrochloride, commonly known as 4F-MPH, is a psychoactive drug that belongs to the class of phenidate drugs. It is a potent psychostimulant that is structurally similar to methylphenidate, a drug commonly used to treat attention deficit hyperactivity disorder (ADHD). 4F-MPH is known to enhance cognitive function, improve focus, and increase energy levels.
Scientific Research Applications
Pharmaceutical Development
1-(4-Fluorophenyl)-2,2-difluoroethan-1-amine HCl is extensively studied in pharmaceutical research for its potential as a therapeutic agent. The incorporation of fluorine atoms can significantly enhance the metabolic stability and bioavailability of drug candidates . This compound is particularly valuable in the design of enzyme inhibitors and receptor modulators, which are crucial in developing treatments for various diseases, including cancer and neurological disorders .
Neuropharmacology
In neuropharmacology, this compound is investigated for its potential effects on neurotransmitter systems. Its structural similarity to certain neurotransmitters allows it to interact with specific receptors in the brain, making it a candidate for studying the mechanisms of neurological diseases and developing new treatments for conditions such as depression, anxiety, and schizophrenia .
Radiopharmaceuticals
The fluorine atoms in 1-(4-Fluorophenyl)-2,2-difluoroethan-1-amine HCl make it a suitable precursor for radiolabeling, particularly with fluorine-18. This isotope is widely used in positron emission tomography (PET) imaging. Radiolabeled derivatives of this compound can be used to visualize and study biological processes in vivo, aiding in the diagnosis and monitoring of diseases such as cancer and Alzheimer’s disease .
Synthetic Chemistry
This compound serves as a valuable intermediate in synthetic organic chemistry. Its unique structure allows for the introduction of fluorine atoms into complex molecules, which can alter their chemical and physical properties. This is particularly useful in the synthesis of fluorinated analogs of natural products and pharmaceuticals, enhancing their stability, lipophilicity, and biological activity .
Material Science
In material science, 1-(4-Fluorophenyl)-2,2-difluoroethan-1-amine HCl is explored for its potential in creating advanced materials with unique properties. The presence of fluorine atoms can impart materials with increased thermal stability, chemical resistance, and hydrophobicity. These properties are valuable in developing new polymers, coatings, and surface treatments for various industrial applications .
properties
IUPAC Name |
2,2-difluoro-1-(4-fluorophenyl)ethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F3N.ClH/c9-6-3-1-5(2-4-6)7(12)8(10)11;/h1-4,7-8H,12H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FASWEAMMCPQTRD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(C(F)F)N)F.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClF3N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.61 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Fluorophenyl)-2,2-difluoroethan-1-amine hcl | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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